Cas no 182344-15-6 ((3,5-Di-tert-butyl-4-hydroxyphenyl)boronic acid)

• Product Name: (3,5-Di-tert-butyl-4-hydroxyphenyl)boronic acid
• CAS No: 182344-15-6
• MF: C₁₄H₂₃BO₃
• MW: 250.141624689102
• MDL: MFCD28147739
• CID: 4708806
• PubChem ID: 22125386
• Update Time: 2025-06-08

(3,5-Di-tert-butyl-4-hydroxyphenyl)boronic acid Chemical and Physical Properties

Names and Identifiers

• (3,5-Di-tert-butyl-4-hydroxyphenyl)boronic acid
• 3,5-di(t-butyl)-4-hydroxyphenylboronic acid
• 3,5-Di-tert-butyl-4-hydroxyphenylboronic acid
• (3,5-ditert-butyl-4-hydroxyphenyl)boronic acid
• CS-0163166
• AKOS037648815
• SCHEMBL8094224
• MFCD28147739
• WFMIGOJEPFFIHE-UHFFFAOYSA-N
• DS-018270
• BS-15710
• 182344-15-6
• D81035
• Boronic acid, B-[3,5-bis(1,1-dimethylethyl)-4-hydroxyphenyl]-
• (3,5-Di-tert-butyl-4-hydroxyphenyl)boronicacid
• EN300-19347272

• MDL： MFCD28147739
• Inchi： 1S/C14H23BO3/c1-13(2,3)10-7-9(15(17)18)8-11(12(10)16)14(4,5)6/h7-8,16-18H,1-6H3
• InChI Key： WFMIGOJEPFFIHE-UHFFFAOYSA-N
• SMILES： OC1C(=CC(B(O)O)=CC=1C(C)(C)C)C(C)(C)C

Computed Properties

• Exact Mass: 250.1740248 g/mol
• Monoisotopic Mass: 250.1740248 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 60.7
• Molecular Weight: 250.14

Additional information on (3,5-Di-tert-butyl-4-hydroxyphenyl)boronic acid

Introduction to (3,5-Di-tert-butyl-4-hydroxyphenyl)boronic Acid (CAS No. 182344-15-6)

(3,5-Di-tert-butyl-4-hydroxyphenyl)boronic acid is a specialized organoboron compound that has garnered significant attention in the field of chemical and pharmaceutical research due to its unique structural and functional properties. With the CAS number 182344-15-6, this compound represents a fascinating molecule that bridges organic synthesis and biomedical applications. Its molecular structure, characterized by the presence of hydroxyl and boronic acid functional groups, makes it a versatile intermediate in various synthetic pathways, particularly in the development of pharmaceuticals and materials science.

The< strong>hydroxyl group in (3,5-Di-tert-butyl-4-hydroxyphenyl)boronic acid contributes to its reactivity and solubility characteristics, enabling its use in a wide range of chemical reactions. This property is particularly valuable in medicinal chemistry, where such compounds are often employed as precursors for more complex molecules. The< strong>boronic acid moiety, on the other hand, is well-known for its ability to participate in various organic transformations, including Suzuki-Miyaura cross-coupling reactions, which are pivotal in constructing biaryl frameworks found in many biologically active substances.

In recent years, there has been a surge in research focused on the applications of boronic acids in drug discovery and development. The< strong>3,5-Di-tert-butyl-4-hydroxyphenyl substituents provide steric hindrance and electronic modulation, which can influence the compound's interaction with biological targets. This has led to its exploration as a key intermediate in synthesizing novel therapeutic agents targeting various diseases. For instance, studies have demonstrated its potential in developing inhibitors for enzymes involved in metabolic pathways relevant to cancer and inflammation.

The< strong>Suzuki-Miyaura coupling reaction is one of the most widely used palladium-catalyzed cross-coupling reactions in organic synthesis. (3,5-Di-tert-butyl-4-hydroxyphenyl)boronic acid serves as an excellent substrate for this reaction due to the high reactivity of its boronic acid group. This reaction has been instrumental in constructing complex molecular architectures with high precision, enabling the creation of novel compounds with tailored biological activities. Researchers have leveraged this property to develop new antibiotics, antiviral agents, and anticancer drugs.

The< strong>pharmaceutical industry has shown particular interest in organoboron compounds due to their diverse applications. (3,5-Di-tert-butyl-4-hydroxyphenyl)boronic acid has been investigated for its potential role in designing small-molecule drugs that can modulate protein-protein interactions or enzyme activities. Its structural features allow for selective binding to biological targets, making it a valuable building block for drug design. Additionally, its stability under various reaction conditions enhances its utility as an intermediate in multi-step synthetic routes.

In materials science, (3,5-Di-tert-butyl-4-hydroxyphenyl)boronic acid has found applications in the development of advanced materials such as polymers and coatings. The boronic acid group can participate in covalent bonding with other functional groups, leading to the formation of hybrid materials with enhanced properties. These materials have potential uses in electronics, photonics, and biomedicine. For example, researchers have explored its use in creating conductive polymers or luminescent materials that could be employed in sensors and optoelectronic devices.

The< strong>catalytic role of boron compounds cannot be overstated. Boron catalysts are widely used in organic synthesis due to their ability to facilitate efficient and selective transformations. (3,5-Di-tert-butyl-4-hydroxyphenyl)boronic acid can be used as a ligand or co-catalyst in various reactions, improving reaction yields and selectivity. This has opened up new avenues for synthetic chemists to explore more complex molecular structures with fewer byproducts.

The< strong>biosensor development sector has also benefited from the unique properties of (3,5-Di-tert-butyl-4-hydroxyphenyl)boronic acid. Its ability to bind specific analytes makes it an ideal candidate for designing biosensors that can detect diseases or environmental pollutants at trace levels. These biosensors can be integrated into diagnostic devices or monitoring systems, providing real-time data essential for medical diagnosis and environmental monitoring.

In conclusion, (3,5-Di-tert-butyl-4-hydroxyphenyl)boronic acid (CAS No.< strong>182344-15-6) is a multifaceted compound with significant implications across various scientific disciplines. Its structural features enable diverse applications ranging from pharmaceuticals to advanced materials and biosensors. The ongoing research into its reactivity and functionalization strategies continues to expand its potential uses, making it a cornerstone molecule in modern chemical research.